2,3-Dimethoxy-5,6,8a,9,12,12a-hexahydroisoindolo[1,2-a]isoquinolin-8(12bH)-one

• CAS No.: 26621-01-2
• Molecular Formula: C18H21NO3
• Molecular Weight: 299.4 g/mol
• IUPAC Name: 2,3-dimethoxy-6,8a,9,12,12a,12b-hexahydro-5H-isoindolo[1,2-a]isoquinolin-8-one
• InChI: InChI=1S/C18H21NO3/c1-21-15-9-11-7-8-19-17(14(11)10-16(15)22-2)12-5-3-4-6-13(12)18(19)20/h3-4,9-10,12-13,17H,5-8H2,1-2H3
• InChI Key: CDEBJPXHVFFDPH-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C3C4CC=CCC4C(=O)N3CCC2=C1)OC

Description

The compound 2,3-dimethoxy-5,6,8a,9,12,12a-hexahydroisoindolo[1,2-a]isoquinolin-8(12bH)-one (hereafter referred to as Compound 6) is a tetracyclic isoindolo[1,2-a]isoquinolinone derivative with methoxy substituents at positions 2 and 3 of the A-ring. Its synthesis involves a multi-step process:

N-Phenethylphthalimide Reduction: Starting with N-[2-(3,4-dimethoxyphenyl)ethyl]phthalimide, sodium borohydride reduction yields 3-hydroxy-2-(substituted phenyl)ethylisoindolin-1-ones.

Acid-Catalyzed Cyclization: Treatment with concentrated HCl or trifluoroacetic acid (TFA) generates the tetracyclic core via an N-acyliminium ion intermediate .

Post-Synthetic Modifications: The 12b position undergoes autoxidation under basic conditions to form 12b-hydroxylated derivatives (e.g., 6A) or nucleophilic substitution reactions .

Key structural features include:

• A rigid tetracyclic skeleton with a lactam carbonyl group.
• Methoxy groups at C-2 and C-3, enhancing electron density on the A-ring.
• A doubly benzylic C-12b position prone to oxidation or substitution .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,3-Dimethoxy-5,6,8a,9,12,12a-hexahydroisoindolo[1,2-a]isoquinolin-8(12bH)-one typically involves multi-step organic reactions. One common approach is the cyclization of appropriate precursors under controlled conditions. The reaction conditions often include the use of specific catalysts, solvents, and temperature control to ensure the desired product is obtained with high yield and purity.

Industrial Production Methods

Industrial production of this compound may involve scaling up the laboratory synthesis methods. This includes optimizing reaction conditions for larger batches, ensuring consistent quality, and implementing safety measures to handle potentially hazardous chemicals. The use of continuous flow reactors and automated systems can enhance efficiency and reproducibility in industrial settings.

Chemical Reactions Analysis

Types of Reactions

2,3-Dimethoxy-5,6,8a,9,12,12a-hexahydroisoindolo[1,2-a]isoquinolin-8(12bH)-one can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The compound can be reduced using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: This involves replacing one functional group with another, typically using nucleophiles or electrophiles under specific conditions.

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing agents: Potassium permanganate, chromium trioxide.

Reducing agents: Lithium aluminum hydride, sodium borohydride.

Nucleophiles/Electrophiles: Halides, amines, and other reactive species.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or carboxylic acids, while reduction can produce alcohols or amines.

Scientific Research Applications

2,3-Dimethoxy-5,6,8a,9,12,12a-hexahydroisoindolo[1,2-a]isoquinolin-8(12bH)-one has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis, enabling the creation of more complex molecules.

Biology: The compound’s unique structure allows it to interact with biological molecules, making it useful in studying biochemical pathways.

Industry: It can be used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 2,3-Dimethoxy-5,6,8a,9,12,12a-hexahydroisoindolo[1,2-a]isoquinolin-8(12bH)-one involves its interaction with molecular targets such as enzymes or receptors. The compound may bind to these targets, altering their activity and triggering specific biochemical pathways. The exact mechanism can vary depending on the context and the specific application being studied.

Comparison with Similar Compounds

Comparison with Structural Analogues

Substituent Variations on the A-Ring

The pharmacological and chemical properties of isoindolo[1,2-a]isoquinolinones are highly dependent on A-ring substituents. Key analogues include:

Compound	Substituents (A-Ring)	Key Features	Yield (%)	Reference
1	Unsubstituted	Parent compound; baseline for SAR studies	42–80
4	2-Methoxy	Moderate electron donation; facilitates 12b-hydroxylation (→ 4A )	70–87
6	2,3-Dimethoxy	Enhanced stabilization of intermediates; converted to catechol (12 )	56
10	10,11-Dimethoxy	Electron-donating groups alter oxidation kinetics	90 (crude)
12	2,3-Methylenedioxy	Rigid cyclic ether; confirmed by X-ray crystallography	–
6A	12b-Hydroxy (from 6 )	Bioactive derivative; nucleophilic substitution site	56

Notes:

• 12b-Hydroxylation : Electron-donating groups (e.g., methoxy) on the A-ring reduce autoxidation yields due to destabilization of the carbanion intermediate .

Cyclization Conditions

• HCl vs. TFA : Concentrated HCl is preferred for unsubstituted derivatives (e.g., 1 ), while TFA improves yields for methoxy-substituted analogues (e.g., 6 ) by stabilizing reactive intermediates .
• Chiral Synthesis : Enantioenriched derivatives (e.g., 3aa ) are synthesized using chiral catalysts (e.g., (S)-4d ), achieving 84% enantiomeric excess (ee) after crystallization .

12b Functionalization

• Oxidation : Autoxidation of 6 under alkaline conditions yields 6A (56%), whereas 1 oxidizes quantitatively to 1A .
• Nucleophilic Substitution : The hydroxyl group in 6A can be replaced with alkyl or aryl groups via N-acyliminium ion intermediates .

Reactivity and Stability

• Electrophilic Substitution : Methoxy groups direct electrophiles to specific positions on the A-ring.
• Acid Sensitivity : Strongly acidic conditions may cleave benzyl groups (e.g., in 9 and 10 ) .
• Radical Stability : The 12b position generates a stabilized benzylic radical during oxidation, influenced by the lactam carbonyl’s electron-withdrawing effect .

Pharmacological Potential

• Dopaminergic/Noradrenergic Modulation: The tetracyclic scaffold resembles known CNS-active alkaloids.
• Antioxidant Activity : Catechol derivatives (e.g., 12 ) may exhibit radical-scavenging properties .
• Chiral Derivatives : Enantioenriched compounds (e.g., 3aa ) could show stereoselective interactions with biological targets .